Cas no 902837-54-1 (5-Iodo-2-isopropoxypyridine)

• Product Name: 5-Iodo-2-isopropoxypyridine
• CAS No: 902837-54-1
• MF: C₈H₁₀INO
• MW: 263.075574398041
• MDL: MFCD07781185
• CID: 1083505
• PubChem ID: 42553165
• Update Time: 2025-05-23

5-Iodo-2-isopropoxypyridine Chemical and Physical Properties

Names and Identifiers

• 5-Iodo-2-isopropoxypyridine
• 5-Iodo-2-(1-methylethoxy)pyridine (ACI)
• 5-iodo-2-propan-2-yloxypyridine
• SCHEMBL629511
• DTXSID001298872
• CLB83754
• 5-Iodo-2-(1-methylethoxy)pyridine
• MFCD07781185
• DB-349992
• 902837-54-1
• E90090
• 5-Iodo-2-isopropoxypyridine, AldrichCPR
• CS-0195294
• 5-iodo-2-isopropoxy-pyridine
• AKOS022181338

• MDL： MFCD07781185
• Inchi： 1S/C8H10INO/c1-6(2)11-8-4-3-7(9)5-10-8/h3-6H,1-2H3
• InChI Key： ILSMTBLMXJOTOQ-UHFFFAOYSA-N
• SMILES： IC1C=CC(OC(C)C)=NC=1

Computed Properties

• Exact Mass: 262.981
• Monoisotopic Mass: 262.981
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 22.1A^2
• XLogP3: 2.6

Experimental Properties

• Sensitiveness: Light Sensitive

5-Iodo-2-isopropoxypyridine Security Information

• Hazard Category Code： 22-37/38-41
• Safety Instruction： 26-39
• Hazardous Material Identification：

Additional information on 5-Iodo-2-isopropoxypyridine

Recent Advances in the Study of 5-Iodo-2-isopropoxypyridine (CAS: 902837-54-1)

5-Iodo-2-isopropoxypyridine (CAS: 902837-54-1) is a significant intermediate in the synthesis of various biologically active compounds, particularly in the field of medicinal chemistry. Recent studies have highlighted its utility in the development of novel pharmaceuticals, including kinase inhibitors and antiviral agents. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, applications, and mechanistic insights.

One of the key areas of interest is the role of 5-Iodo-2-isopropoxypyridine in the synthesis of kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use as a precursor in the development of selective JAK2 inhibitors, which are crucial for treating myeloproliferative disorders. The study reported a high-yield synthesis route, achieving a purity of over 98%, and emphasized the compound's stability under various reaction conditions.

In addition to its applications in kinase inhibitor development, 5-Iodo-2-isopropoxypyridine has also been investigated for its potential in antiviral research. A recent preprint on bioRxiv detailed its incorporation into nucleoside analogs, which showed promising activity against RNA viruses, including SARS-CoV-2. The researchers utilized a palladium-catalyzed cross-coupling reaction to modify the pyridine ring, enhancing the compound's bioavailability and therapeutic index.

Another noteworthy advancement is the exploration of 5-Iodo-2-isopropoxypyridine in radiopharmaceuticals. A 2024 study in the European Journal of Nuclear Medicine and Molecular Imaging described its use as a labeling precursor for iodine-123, enabling the development of novel imaging agents for neurological disorders. The study highlighted the compound's favorable pharmacokinetic properties and low toxicity profile, making it a viable candidate for clinical applications.

Despite these promising developments, challenges remain in the large-scale production and purification of 5-Iodo-2-isopropoxypyridine. A recent review in Organic Process Research & Development discussed optimization strategies for its synthesis, including the use of flow chemistry to improve yield and reduce waste. The authors also emphasized the need for standardized analytical methods to ensure batch-to-batch consistency.

In conclusion, 5-Iodo-2-isopropoxypyridine (CAS: 902837-54-1) continues to be a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications span from kinase inhibitors to antiviral agents and radiopharmaceuticals, underscoring its broad utility. Future research should focus on addressing scalability issues and further elucidating its mechanistic roles in various therapeutic contexts.